2-(Methylthio)-2-thiazoline
Overview
Description
The compound “2-(Methylthio)-2-thiazoline” likely contains a thiazoline ring, which is a heterocyclic compound that includes sulfur and nitrogen in the ring . The “2-Methylthio” part suggests the presence of a sulfur atom bonded to a methyl group (CH3) at the 2-position of the thiazoline ring .
Synthesis Analysis
While specific synthesis methods for “2-(Methylthio)-2-thiazoline” were not found, thiazoline compounds are generally synthesized through cyclization reactions involving a thiol and an amine . The “2-Methylthio” substituent could potentially be introduced through a S-methylation reaction .Molecular Structure Analysis
Thiazoline is a five-membered ring with one nitrogen and one sulfur atom. The “2-Methylthio” substituent would be attached to the carbon atom at the 2-position of the thiazoline ring .Chemical Reactions Analysis
Thiazolines can undergo a variety of chemical reactions, including oxidation, reduction, and ring-opening reactions . The “2-Methylthio” substituent may influence the reactivity of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Methylthio)-2-thiazoline” would depend on its exact structure. Thiazolines are generally stable compounds, but the presence of the “2-Methylthio” substituent could influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Luminescent Sensing
Specific Scientific Field
Analytical chemistry and materials science.
Summary of the Application
Luminescent sensing involves the use of materials that emit electromagnetic radiation (usually in the visible region) in response to external stimuli. These materials are valuable for detecting specific analytes or environmental conditions.
Experimental Procedures
Researchers have explored thiazole- and thiadiazole-containing Metal–Organic Frameworks (MOFs) and Coordination Polymers (CPs) for luminescent sensing applications. MOFs are hybrid organic/inorganic 3D coordination polymers with open structures formed by self-assembling polytopic ligands and metal ions or metal-based clusters . Here’s how luminescent MOFs are applied:
Results and Outcomes
- Luminescent MOFs offer advantages over other materials:
Organic Synthesis and Pharmaceuticals
Specific Scientific Field
Organic chemistry and drug discovery.
Summary of the Application
2-(Methylthio)aniline
(a derivative of 2-(methylthio)-2-thiazoline) serves as an important raw material and intermediate in organic synthesis, pharmaceuticals, and agrochemicals .
Experimental Procedures
Results and Outcomes
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-methylsulfanyl-4,5-dihydro-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NS2/c1-6-4-5-2-3-7-4/h2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFGRBBWYHIYNIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NCCS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50173773 |
Source
|
| Record name | 4,5-Dihydro-2-(methylthio)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50173773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methylthio)-2-thiazoline | |
CAS RN |
19975-56-5 |
Source
|
| Record name | 4,5-Dihydro-2-(methylthio)thiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=19975-56-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,5-Dihydro-2-(methylthio)thiazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019975565 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 19975-56-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=196203 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4,5-Dihydro-2-(methylthio)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50173773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5-dihydro-2-(methylthio)thiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.483 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-(Methylthio)-2-thiazoline | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H7RAG4X25D | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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